Cas no 1803549-72-5 (2-Amino-5-cyano-3-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 2-Amino-5-cyano-3-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1803549-72-5
• MF: C₈H₄F₃N₃O₃
• MW: 247.130871772766
• CID: 4910751
• Update Time: 2025-07-21

2-Amino-5-cyano-3-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-cyano-3-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C8H4F3N3O3/c9-8(10,11)17-4-1-3(2-12)5(7(15)16)14-6(4)13/h1H,(H2,13,14)(H,15,16)
• InChI Key： LMJDZKYRVNLBPJ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=C(C(=O)O)N=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 1.3
• Topological Polar Surface Area: 109

Additional information on 2-Amino-5-cyano-3-(trifluoromethoxy)pyridine-6-carboxylic acid

Comprehensive Overview of 2-Amino-5-cyano-3-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1803549-72-5)

The compound 2-Amino-5-cyano-3-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1803549-72-5) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethoxy group, a cyano substituent, and a carboxylic acid functionality, makes it a versatile intermediate for synthesizing novel bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for innovative therapeutic solutions.

In recent years, the scientific community has shown heightened interest in pyridine-based compounds due to their broad applicability in medicinal chemistry. The presence of the trifluoromethoxy group in 2-Amino-5-cyano-3-(trifluoromethoxy)pyridine-6-carboxylic acid enhances its metabolic stability and lipophilicity, traits highly sought after in modern drug design. This aligns with trending topics such as "improving drug bioavailability" and "next-generation small-molecule therapeutics," which dominate discussions in pharmaceutical forums and search engine queries.

The cyano and carboxylic acid moieties in this compound further expand its utility. These functional groups are pivotal in forming hydrogen bonds and other non-covalent interactions with biological targets, a key consideration in structure-activity relationship (SAR) studies. As AI-driven drug discovery gains traction, computational chemists frequently search for "pyridine derivatives with multiple functional groups" or "building blocks for fragment-based drug design," making this compound a relevant subject for such inquiries.

From a synthetic chemistry perspective, CAS No. 1803549-72-5 serves as a valuable scaffold for constructing more complex molecules. Its reactivity allows for selective modifications at the amino, cyano, or carboxylic acid positions, enabling the creation of diverse chemical libraries. This adaptability resonates with current industry trends like "high-throughput screening" and "combinatorial chemistry," which prioritize modular and scalable synthetic approaches.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some traditional intermediates, 2-Amino-5-cyano-3-(trifluoromethoxy)pyridine-6-carboxylic acid does not fall under restricted categories, making it a safer choice for industrial applications. This aspect addresses common search queries such as "sustainable chemical synthesis" and "green chemistry alternatives," reflecting the market's shift toward eco-friendly practices.

Analytical characterization of this compound typically involves advanced techniques like LC-MS, NMR, and HPLC, ensuring high purity for research use. Quality control is a recurring theme in scientific discussions, with many researchers searching for "certified pyridine derivatives" or "analytical standards for heterocyclic compounds." Suppliers emphasizing batch-to-batch consistency for CAS No. 1803549-72-5 can thus better meet market demands.

In conclusion, 2-Amino-5-cyano-3-(trifluoromethoxy)pyridine-6-carboxylic acid represents a compelling case study in contemporary chemical innovation. Its structural features cater to multiple research fronts—from drug development to material science—while aligning with global trends like precision medicine and sustainable chemistry. As interdisciplinary research expands, this compound is poised to remain a focal point in scientific literature and commercial applications alike.